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Compound of Interest

Compound Name: Diethylene glycol dinitrate

Cat. No.: B1584477

Audience: Researchers and scientists in the field of energetic materials.

These notes provide a comprehensive overview of the formulation, synthesis, and
characterization of composite propellants utilizing Diethylene Glycol Dinitrate (DEGDN) as an
energetic plasticizer. DEGDN serves as a less sensitive and more stable alternative to
nitroglycerin (NG), enhancing the safety and handling characteristics of propellant
manufacturing processes while offering comparable or improved ballistic performance.[1]

Synthesis of Diethylene Glycol Dinitrate (DEGDN)

DEGDN (C4HsN207) is produced through the nitration of diethylene glycol.[2][3] This
exothermic reaction involves the replacement of the hydroxyl groups of the glycol with nitrate
groups and requires stringent temperature control for safety and optimal yield.[4]

Experimental Protocol: DEGDN Synthesis via Mixed
Acid Nitration

This protocol describes the laboratory-scale synthesis of DEGDN using a mixed acid solution of
nitric and sulfuric acid.

Materials:

e Diethylene Glycol (DEG)
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Concentrated Nitric Acid (HNOs)

Concentrated Sulfuric Acid (Hz2S0a4)

Ice Water

Sodium Bicarbonate Solution (for neutralization)

Anhydrous Calcium Chloride (for drying)[3]
Equipment:

o Jacketed reaction vessel with stirring mechanism
 Chiller/circulator for temperature control

e Dropping funnel

e Separatory funnel

» Beakers and flasks

e pH meter or litmus paper

Procedure:

e Prepare Mixed Acid: Prepare the nitrating mixture, commonly consisting of approximately
25% nitric acid, 67% sulfuric acid, and 8% water.[4] A typical ratio for the reaction is 2.5 parts
mixed acid to 1 part diethylene glycol.[3]

e Cooling: Pre-cool the mixed acid in the jacketed reactor to between 5°C and 10°C using the
circulating chiller.[4]

 Nitration: Slowly add the diethylene glycol to the cooled, stirred mixed acid via the dropping
funnel. The rate of addition must be carefully controlled to maintain the reaction temperature
below 15°C.[3][4] The total nitration time is typically between 8 and 20 minutes.[3]
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o Separation: After the reaction is complete, transfer the mixture to a separatory funnel. The
crude DEGDN, an oily liquid, will separate from the heavier spent acid.[4]

e Quenching (Drowning): Alternatively, the entire reaction mixture can be "drowned" in a large
volume of ice water. This causes the DEGDN to precipitate while the acids remain in the
agueous phase.[4]

o Neutralization: Wash the crude DEGDN multiple times with cold water, followed by a dilute
sodium bicarbonate solution to neutralize any remaining acid, until the pH is neutral.[3]

e Drying: Dry the washed DEGDN by adding anhydrous calcium chloride (8-12% by weight)
and allowing it to rest for 8-12 hours.[3]

« Filtration: Filter the mixture to remove the calcium chloride, yielding the final DEGDN
product.[3]

DEGDN Synthesis Workflow
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Reactants
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Slurry Preparation (Planetary Mixer)

1. Add HTPB, DEGDN,
& Liquid Additives

2. Vacuum Degassing

3. Add Solids (Al, AP)

4. Final Mix under Vacuum

5. Add Curative

Grain F$rmation

6. Casting into Molds

'

7. Curing (e.g., 5 days at 70°C)

Final Broduct

8. Demolding & Machining

Cured Propellant Grain
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Cured DEGDN Propellant Grain

Characterization Tests
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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